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Compound of Interest

Compound Name: Granulatin

CAS No.: 69306-81-6

Cat. No.: B14456034

Get Quote

Extensive searches for a chemical substance named "Granulatin" did not yield any specific

results for a hazardous material requiring personal protective equipment (PPE) protocols. The

term "granulation" predominantly refers to two contexts:

In medicine, it describes the formation of new connective tissue and microscopic blood

vessels in a wound during the healing process. This "granulation tissue" is a natural part of

healing and not a chemical to be handled.

In manufacturing and pharmaceuticals, granulation is the process of forming larger particles

(granules) from a powder. This is done to improve handling, flowability, and compressibility of

materials. While the materials being granulated might be hazardous, "granulation" itself is a

physical process.

Given the context of your request for laboratory safety and chemical handling information, it is

possible that "Granulatin" is a trade name, a specific proprietary mixture, or a misnomer for

another chemical. To provide accurate and essential safety information, a Safety Data Sheet

(SDS) or the chemical composition of "Granulatin" is required.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14456034#bc-rfq
https://www.benchchem.com/product/b14456034/docs?utm_src=pdf-body#information-regarding-granulatin-could-not-be-found
https://www.benchchem.com/product/b14456034/docs?utm_src=pdf-body#information-regarding-granulatin-could-not-be-found
https://www.benchchem.com/product/b14456034/docs?utm_src=pdf-body#information-regarding-granulatin-could-not-be-found
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14456034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To illustrate the type of information that can be provided with the correct chemical identification,

the following is a comprehensive guide for handling a common granular laboratory chemical:

Sodium Hydroxide. This example is structured to meet all the core requirements of your

request, including data presentation, experimental protocols, and mandatory visualizations.

Personal Protective Equipment and Handling for
Sodium Hydroxide, Granular
This guide provides essential safety and logistical information for handling granular sodium

hydroxide in a laboratory setting. Researchers, scientists, and drug development professionals

should adhere to these procedures to ensure personal safety and proper disposal.

Hazard and Exposure Data
The following table summarizes key quantitative data for Sodium Hydroxide.

Parameter Value

Chemical Formula NaOH

CAS Number 1310-73-2

GHS Hazard Statements

H290: May be corrosive to metalsH314: Causes

severe skin burns and eye damageH318:

Causes serious eye damage

OSHA PEL (Permissible Exposure Limit) TWA 2 mg/m³

NIOSH REL (Recommended Exposure Limit) C 2 mg/m³ (15-minute ceiling)

IDLH (Immediately Dangerous to Life or Health) 10 mg/m³

Detailed Protocol for Safe Handling of Granular Sodium
Hydroxide
This protocol outlines the step-by-step procedure for safely handling and disposing of granular

sodium hydroxide.

1.0 Pre-Handling Preparations
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1.1. Risk Assessment: Before beginning any work, conduct a risk assessment for the planned

experiment, considering the quantities of sodium hydroxide to be used and the potential for

exposure. 1.2. Location: Ensure all handling of granular sodium hydroxide is performed within a

certified chemical fume hood to minimize inhalation exposure. 1.3. Emergency Equipment:

Verify the location and functionality of the nearest safety shower and eyewash station. Ensure

they are unobstructed. 1.4. Spill Kit: Have a spill kit rated for caustic materials readily available.

This should include an inert absorbent material (such as sand or vermiculite), a neutralizing

agent for dilute spills (e.g., sodium bisulfate), and appropriate waste disposal bags.

2.0 Required Personal Protective Equipment (PPE)

2.1. Hand Protection: Wear nitrile or neoprene gloves that are rated for protection against

corrosive solids. Check gloves for any signs of degradation or punctures before use. 2.2. Eye

and Face Protection: Use chemical safety goggles that provide a complete seal around the

eyes. In addition, a face shield must be worn over the goggles to protect against splashes. 2.3.

Body Protection: A lab coat that is fully buttoned is required. For larger quantities, a chemically

resistant apron should be worn over the lab coat. 2.4. Footwear: Closed-toe shoes are

mandatory.

3.0 Weighing and Dispensing Procedure

3.1. Place a calibrated analytical balance inside the chemical fume hood. 3.2. Use a non-

metallic (e.g., ceramic or plastic) weigh boat or beaker to prevent corrosion. 3.3. Carefully

scoop the granular sodium hydroxide from the stock container using a clean, dry, non-metallic

spatula. 3.4. Slowly dispense the granules into the weigh boat, avoiding the creation of dust.

3.5. Securely close the stock container immediately after dispensing.

4.0 Solution Preparation

4.1. When preparing a sodium hydroxide solution, always add the granules slowly to cold

water, never the other way around, to prevent a violent exothermic reaction and boiling. 4.2.

Stir the solution continuously to dissipate heat. 4.3. Use a borosilicate glass (e.g., Pyrex®) or

other appropriate container, as the heat generated can crack standard glass.

5.0 Spill Response and Waste Disposal
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5.1. Spills: 5.1.1. For small spills, carefully sweep up the solid material with a non-metallic

brush and dustpan and place it in a labeled, sealed container for hazardous waste. 5.1.2. Do

not use water to clean up dry spills, as this will create a hazardous corrosive solution. 5.1.3. For

larger spills, follow the facility's emergency response procedures. 5.2. Waste Disposal: 5.2.1.

All unused sodium hydroxide and materials contaminated with it (e.g., weigh boats, gloves)

must be disposed of as hazardous waste. 5.2.2. Place solid waste in a clearly labeled, sealed,

and chemically compatible container. 5.2.3. Aqueous waste solutions must be neutralized

before disposal, in accordance with local and institutional regulations.

Mandatory Visualizations
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Caption: Workflow for Safe Handling of Granular Sodium Hydroxide.
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To cite this document: BenchChem. [Information Regarding "Granulatin" Could Not Be
Found]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14456034/docs#information-regarding-granulatin-
could-not-be-found]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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